N-(3-cyclopropyl-1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-5-phenylisoxazole-3-carboxamide

• IUPAC Name: N-[5-cyclopropyl-2-(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]-5-phenyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C22H20N6O3/c1-12-13(2)23-22(25-20(12)29)28-19(11-16(26-28)14-8-9-14)24-21(30)17-10-18(31-27-17)15-6-4-3-5-7-15/h3-7,10-11,14H,8-9H2,1-2H3,(H,24,30)(H,23,25,29)
• InChI Key: LOOBVKYIRCLFRE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(NC1=O)N2C(=CC(=N2)C3CC3)NC(=O)C4=NOC(=C4)C5=CC=CC=C5)C
• Molecular Formula: C22H20N6O3
• Molecular Weight: 416.4 g/mol

Description

N-(3-cyclopropyl-1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-5-phenylisoxazole-3-carboxamide is a useful research compound. Its molecular formula is C22H20N6O3 and its molecular weight is 416.441. The purity is usually 95%.
BenchChem offers high-quality N-(3-cyclopropyl-1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-5-phenylisoxazole-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-cyclopropyl-1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-5-phenylisoxazole-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

• Anticancer and Anti-5-Lipoxygenase Agents : A study detailed the synthesis of novel pyrazolopyrimidines derivatives, evaluated for their cytotoxic (HCT-116 and MCF-7) and 5-lipoxygenase inhibition activities, highlighting the potential of these compounds in anticancer and anti-inflammatory applications (Rahmouni et al., 2016).

• Isoxazolines and Isoxazoles Synthesis : Research on the synthesis of novel isoxazolines and isoxazoles of N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives through [3+2] cycloaddition demonstrates the versatile applications of these compounds in creating new materials with potential biological activities (Rahmouni et al., 2014).

• Antitumor Activity and Molecular Docking : Another study synthesized pyrimidiopyrazole derivatives, demonstrating outstanding in vitro antitumor activity against the HepG2 cell line, with molecular docking analysis providing insights into the interaction mechanisms (Fahim et al., 2019).

• Antimicrobial Activity : The synthesis of pyrazolo[3,4-d]pyrimidin-4-one derivatives and their testing against the MCF-7 human breast adenocarcinoma cell line revealed significant antitumor activity, highlighting the potential for developing new antimicrobial agents (Abdellatif et al., 2014).

Catalysts for Synthesis of Arylated Furans and Thiophenes

• Bimetallic Composite Catalysts : A study utilized N-(4,6-Dimethylpyrimidin-2-yl)-5-phenylisoxazole-3-carboxamide as a ligand for bimetallic boron-containing heterogeneous catalysts, showcasing a convenient method for the synthesis of heterobiaryls containing furyl and thienyl rings in aqueous media, demonstrating the compound's utility in enhancing catalytic reactions (Bumagin et al., 2019).